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Compound of Interest

Compound Name: (R)-(+)-Lactamide

Cat. No.: B1348126

An In-depth Technical Guide to the Safe Handling of (R)-(+)-Lactamide

This document provides a comprehensive overview of the safety data and handling precautions
for (R)-(+)-Lactamide, tailored for researchers, scientists, and professionals in drug
development. (R)-(+)-Lactamide, also known as (R)-2-hydroxypropanamide, is a chiral building
block utilized in the synthesis of pharmaceuticals and agrochemicals.[1] Its specific
stereochemistry is valuable for producing enantiomerically pure compounds, which is critical for
developing effective drugs with minimal side effects.[1]

Chemical and Physical Properties

(R)-(+)-Lactamide typically appears as a white, slightly yellow, or orange crystalline powder.[1]
It is @ monocarboxylic acid amide and a secondary alcohol.[2][3] The following table
summarizes its key physical and chemical properties.
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Property Value
(R)-(+)-2-Hydroxypropionamide, (R)-2-

Synonyms .
Hydroxypropanamide[1][4]

CAS Number 598-81-2[1][4]

Molecular Formula

C3H7NO2[1][4]

Molecular Weight 89.09 g/mol [1][4]
White, slightly yellow or orange crystalline
Appearance
powder[1]
Melting Point 49-53 °C[4]; 53-55 °C[1]
Purity >98% (GC)[1]

Optical Rotation

[0]20/D = +18° to +23° (c=10 in H20)[1]

Solubility Soluble in water.[5]
Boiling Point No data available[4]
Flash Point No data available[4]

Auto-ignition Temperature

No data available[4]

Hazard Identification and GHS Classification

(R)-(+)-Lactamide is classified as an irritant.[2] While one Safety Data Sheet (SDS) states it is

not a hazardous substance or mixture, it also lists specific GHS hazard statements that indicate

potential for irritation.[4] It is crucial to handle this chemical with appropriate care.
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GHS Classification Details
Pictogram Irritant[2]
Signal Word Warning[2]

H315: Causes skin irritation.[2][4]H319: Causes
Hazard Statements serious eye irritation.[2][4]H335: May cause

respiratory irritation.[2][4]

Not classified as a carcinogen by IARC, NTP, or

Carcinogenicity OSHA.[4]

Experimental Protocols

The safety data presented in this guide is derived from standardized Safety Data Sheets
(SDS). These documents summarize the hazards of a chemical substance but do not typically
include detailed experimental methodologies for the toxicological and ecotoxicological studies
conducted. For specific protocols, researchers should consult primary toxicology literature or
specialized databases.

However, first aid and accidental release measures are outlined as procedural protocols below.

First Aid Measures

In case of exposure, follow these procedures and seek medical attention.[4]

General Advice: Consult a physician and show them the Safety Data Sheet.[4]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.[4]

o Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes.[4]

e Eye Contact: Rinse cautiously and immediately with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing.[4]
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e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[4]

Accidental Release Measures

In the event of a spill, follow these steps to ensure safety and containment.

o Personal Precautions: Wear appropriate protective equipment, including gloves, safety
glasses, and a respirator if dust is generated. Avoid breathing dust or fumes and ensure
adequate ventilation.[4][6]

o Containment and Cleaning: For minor spills, clean up immediately.[6] Use dry clean-up
procedures to avoid generating dust.[6] Vacuum or sweep up the material and place it into a
suitable, sealed container for disposal.[4][6] Do not let the product enter drains or waterways.
[4] For major spills, clear the area of personnel and move upwind.[6]

Handling, Storage, and Personal Protection

Proper handling and storage are essential to minimize risk. The following diagram illustrates a
standard workflow for handling chemicals in a laboratory setting.
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Caption: General workflow for safe chemical handling in a research environment.

Safe Handling and Storage
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» Handling: Avoid contact with skin, eyes, and clothing.[4] Use only in a well-ventilated area
and avoid breathing dust or fumes.[4] Wash hands thoroughly after handling.[4] Keep
containers tightly closed when not in use.[4][6] Do not eat, drink, or smoke in the handling
area.[4]

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances.[4]
Keep containers tightly closed to prevent moisture contamination.[4][7] Store locked up.[4]

Exposure Controls and Personal Protection

No official occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have been
established for (R)-(+)-Lactamide.[4] However, appropriate engineering controls and personal
protective equipment should always be used.

Control Specification

) ) Use in a well-ventilated area. Facilities should
Engineering Controls _ _ _
be equipped with an eyewash station.[4]

Wear chemical splash-resistant safety glasses
Eye/Face Protection or goggles.[4] A face shield may be appropriate
for certain tasks.[4]

Wear protective gloves. The suitability and
) ] durability depend on the frequency and duration
Skin Protection ) ]
of contact.[4][6] Wear protective clothing to

prevent skin exposure.[4]

) ) If dust is generated or ventilation is inadequate,
Respiratory Protection )
use a NIOSH-approved respirator.[4][7]

Disposal Considerations

Chemical waste must be disposed of in accordance with local, state, and federal regulations.[4]
Determine if the discarded chemical is classified as hazardous waste.[4] Dispose of the
contents and container to an approved waste disposal plant.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chemimpex.com [chemimpex.com]
. Lactamide | C3H7NO2 | CID 94220 - PubChem [pubchem.ncbi.nlm.nih.gov]

. Page loading... [wap.guidechem.com]

. lactamide, 2043-43-8 [thegoodscentscompany.com]

1
2
3
e 4. sds.metasci.ca [sds.metasci.ca]
5
6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
7

. datasheets.scbt.com [datasheets.scbt.com]

 To cite this document: BenchChem. [(R)-(+)-Lactamide safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348126#r-lactamide-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Ontario, CA 91761, United States
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